2-chloro-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)benzamide
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Description
2-chloro-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C14H16ClN3O and its molecular weight is 277.75. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Interaction Studies
Research into antipyrine-like derivatives, including 2-chloro-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)benzamide, focuses on their intermolecular interactions, crystal packing, and stabilization energies. Studies utilizing X-ray structure characterization, Hirshfeld surface analysis, and DFT calculations have provided insight into the compound's solid-state structures. These studies reveal that molecular sheets formed by the compound are primarily stabilized through hydrogen bonding, with significant contributions from electrostatic energy. Such research is crucial for understanding the compound's potential in materials science and molecular engineering (Saeed et al., 2020).
Antimicrobial and Antifungal Activity
The compound's derivatives have been synthesized and tested for their antimicrobial and antifungal activities. Research has shown that certain pyrazoline and pyrazole derivatives, closely related to this compound, exhibit significant activity against various bacterial and fungal strains. These findings highlight the potential for developing new antimicrobial agents based on the compound's structure (Hassan, 2013).
Exploration of Non-Steroidal Agonists in Biochemistry
The compound and its derivatives have been investigated as non-steroidal agonists for the glucocorticoid receptor (GR), showing potential in biochemistry and pharmacology. X-ray crystal structure studies of the GR ligand-binding domain bound to derivatives of the compound provide insights into the agonistic activity and offer a basis for designing new GR agonists with potential therapeutic applications (Madauss et al., 2008).
Pharmaceutical Chemistry and Drug Design
Further research into the compound's derivatives has explored their pharmacological activities, including antimicrobial, antioxidant, and antiviral effects. This research underlines the compound's versatility in drug design and pharmaceutical chemistry, providing a foundation for developing new therapeutic agents with broad-spectrum activity (Raparla et al., 2013).
Properties
IUPAC Name |
2-chloro-N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClN3O/c1-10-9-11(17-18(10)2)7-8-16-14(19)12-5-3-4-6-13(12)15/h3-6,9H,7-8H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVEGHEDBNLOTBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C)CCNC(=O)C2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.